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Compound of Interest

Compound Name: 2-Amino-4-nitrophenol

Cat. No.: B125904

Essential Safety and Handling Guide for 2-
Amino-4-nitrophenol

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Amino-4-nitrophenol. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risks associated with this chemical.

Personal Protective Equipment (PPE) and Safety
Data

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense
against exposure to 2-Amino-4-nitrophenol. The following table summarizes key safety data
and recommended PPE.
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Parameter Value/lRecommendation Citation
CAS Number 99-57-0
Molecular Formula CeHeN203

Hazard Statements

Causes skin irritation. Causes
serious eye irritation. May
cause an allergic skin reaction.
May cause respiratory
irritation. Suspected of causing

genetic defects.

[1]

Signal Word

Warning

[2]

Eye Protection

Chemical safety goggles or a

face shield.

[3]

Skin Protection

Chemical-resistant gloves
(Nitrile for incidental contact;
Neoprene or Butyl rubber for
extended contact). A lab coat
or other protective clothing

should be worn.

[1]141[5]

Respiratory Protection

A NIOSH-approved respirator
with appropriate particulate
filters (N95 or higher) should
be used when handling the
powder outside of a chemical

fume hood.

[2]14]

Glove Material

Recommendation

No specific breakthrough time
data is available for 2-Amino-4-
nitrophenol. For incidental
contact, nitrile gloves are
recommended. For extended
contact or immersion,
neoprene or butyl rubber
gloves are advised based on

their general resistance to

[5](6]
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phenols and aromatic
compounds. It is crucial to
inspect gloves for any signs of
degradation and to replace
them immediately if

contamination is suspected.

Caption: Summary of key safety data and recommended Personal Protective Equipment for
handling 2-Amino-4-nitrophenol.

Experimental Protocols: Safe Handling and Disposal

Strict adherence to the following protocols is mandatory to ensure the safe handling and
disposal of 2-Amino-4-nitrophenol.

PPE Donning and Doffing Procedure

A meticulous procedure for putting on and taking off PPE is vital to prevent cross-
contamination.

Donning Sequence:

e Lab Coat: Put on a clean, buttoned lab coat.

» Respirator: If required, perform a fit check and don the respirator.
o Eye Protection: Put on safety goggles or a face shield.

» Gloves: Don the appropriate chemical-resistant gloves, ensuring they overlap the cuffs of the
lab coat.

Doffing Sequence:

o Gloves: Remove gloves using a technique that avoids touching the outside of the glove with
bare hands. Dispose of them in a designated hazardous waste container.

o Lab Coat: Remove the lab coat by folding it inward and place it in a designated laundry
container or disposal bag.
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Eye Protection: Remove eye protection.
Respirator: If worn, remove the respirator.

Hand Washing: Wash hands thoroughly with soap and water.

Chemical Handling Protocol

Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible.[1] The work area must be well-ventilated, preferably within a chemical fume
hood.[3]

Weighing and Transfer: Handle solid 2-Amino-4-nitrophenol in a fume hood to avoid
inhalation of dust.[7] Use a scoop or spatula for transfers. Avoid creating dust.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.

Spill Management: In the event of a spill, evacuate the area and remove all sources of
ignition.[8] For small spills, dampen the solid material with 60-70% ethanol and carefully
transfer it to a sealed container for disposal.[8] The spill area should then be cleaned with a
soap and water solution.[8]

Disposal Plan

All waste containing 2-Amino-4-nitrophenol must be treated as hazardous waste.

Waste Segregation: Collect all solid waste (e.g., contaminated gloves, weighing paper) and
liquid waste in separate, clearly labeled, and sealed containers.

Container Labeling: Label waste containers with "Hazardous Waste" and the full chemical
name: "2-Amino-4-nitrophenol”.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
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company.[1] Incineration is a recommended disposal method for nitrophenols.[9]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-Amino-4-
nitrophenol.
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Safe Handling Workflow for 2-Amino-4-nitrophenol
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Caption: A logical workflow for the safe handling of 2-Amino-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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